Cas no 1980053-08-4 (4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile)

• Product Name: 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile
• CAS No: 1980053-08-4
• MF: C₁₅H₈F₃N₃
• MW: 287.239333152771
• MDL: MFCD28992255
• CID: 4632545
• Update Time: 2025-05-21

4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-[8-(Trifluoromethyl)imidazo-[1,2-a]pyridin-2-yl]benzonitrile
• 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile

• MDL： MFCD28992255
• Inchi： 1S/C15H8F3N3/c16-15(17,18)12-2-1-7-21-9-13(20-14(12)21)11-5-3-10(8-19)4-6-11/h1-7,9H
• InChI Key： RONGFIJDRONUKQ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2=CN3C(=N2)C(C(F)(F)F)=CC=C3)C=C1

Additional information on 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile

Professional Introduction to 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile (CAS No. 1980053-08-4)

4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile, identified by its CAS number 1980053-08-4, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of a trifluoromethyl group and an imidazo[1,2-a]pyridine core makes it a promising candidate for further exploration in medicinal chemistry.

The trifluoromethyl group is a well-known pharmacophore that enhances the metabolic stability and binding affinity of molecules. Its incorporation into the imidazo[1,2-a]pyridine scaffold of 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile contributes to its potential as an active pharmaceutical ingredient (API). This compound’s structure also includes a benzonitrile moiety, which is frequently found in bioactive molecules and has been associated with various pharmacological effects.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The imidazo[1,2-a]pyridine scaffold is particularly noteworthy due to its presence in several FDA-approved drugs. For instance, it is a key component in certain kinase inhibitors and antiviral agents. The compound 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile leverages these structural motifs to potentially exhibit similar biological activities.

The benzonitrile group in this molecule adds another layer of complexity and functionality. Benzonitriles have been widely studied for their role in various biological processes, including neurotransmitter receptor interactions and enzyme inhibition. The combination of these features in 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile suggests that it may possess multiple points of interaction with biological targets, making it a versatile tool for drug discovery.

The synthesis of 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the trifluoromethyl group often necessitates specialized reagents and techniques to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex core of this molecule efficiently.

Evaluation of the pharmacological properties of 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile has been a focal point in recent studies. Preclinical trials have demonstrated its potential efficacy in inhibiting certain enzymes and receptors implicated in various diseases. Specifically, its ability to modulate kinases has been explored extensively. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases.

The impact of the trifluoromethyl group on the pharmacokinetic profile of this compound cannot be overstated. This substituent enhances lipophilicity and metabolic stability, which are crucial factors for drug bioavailability and duration of action. Additionally, computational studies using molecular modeling techniques have predicted favorable binding interactions between 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile and target proteins.

In conclusion, 4-[8-(Trifluoromethyl)imidazo[1,2-a]pyridin-2-yl]benzonitrile (CAS No. 1980053-08-4) represents a promising lead compound in pharmaceutical research. Its unique structural composition and demonstrated biological activity make it a valuable asset for further development. As research continues to uncover new therapeutic applications for heterocyclic compounds, this molecule is poised to play a significant role in the next generation of drugs.